Cas no 494-97-3 (3-[(2S)-pyrrolidin-2-yl]pyridine)

3-[(2S)-pyrrolidin-2-yl]pyridine Properties

Names and Identifiers

• (S)-3-(Pyrrolidin-2-yl)pyridine
• (S)-2-(3-Pyridyl)pyrrolidine
• (s)-nicotin
• dl-Norcitine
• l-Nor-nicotine
• Nicotine, 1'-demethyl-, (S)-
• Nornicotin
• Pyridine, 3-(2-pyrrolidinyl)-, (S)-
• (S)-3-(Pyrrolidin-2-yl)pyridine hydrochloride
• (S)-Nornicotine
• (S)-(-)-Nornicotine
• 2-(3-Pyridyl)pyrrolidine
• 3-(2-Pyrrolidinyl)pyridine
• Pyridine, 3-(2S)-2-pyrrolidinyl-
• NORNICOTINE, DL-(RG)
• 1'-Demethyl nicotine
• 3-[(2S)-pyrrolidin-2-yl]pyridine
• S-(-)-Nornicotine
• (S)-1'-demethylnicotine
• Pyridine, 3-(2-pyrrolidinyl)-,(S)-
• 83H6L5QD8Z
• Demethylnicotine
• (-)-nornicotine
• 1''-demethyl nicotine
• (S)-3-Pyrrolidin-2-yl-pyridine
• 1'-demethylnicotine
• CHEBI:28313
• NICOTINE DITARTRATE DIHYDRATE IMPURITY F [EP IMPURITY]
• DTXSID7075420
• HSDB 8034
• NORNICOTINE [MI]
• EN300-96072
• BRN 0081968
• 5-23-06-00062 (Beilstein Handbook Reference)
• SCHEMBL158146
• MFCD03703484
• NICOTINE IMPURITY F [EP IMPURITY]
• NICOTINE RESINATE IMPURITY F [EP IMPURITY]
• (S)-1''-demethylnicotine
• A827730
• 3-(2-pyrrolidinyl)-(s)-pyridine
• CHEMBL6200
• UNII-83H6L5QD8Z
• DS-15937
• 494-97-3
• 3-(2S)-2-PYRROLIDINYLPYRIDINE
• US8609708, 90 Nornicotine
• MYKUKUCHPMASKF-VIFPVBQESA-N
• NICOTINE, 1'-DEMETHYL-
• NS00000596
• CS3561
• HY-W040430
• (-)-(S)-Nornicotine
• CS-W021170
• AKOS006277281
• BDBM50035415
• 3-[(2S)-2-pyrrolidinyl]pyridine
• 3-((2S)-PYRROLIDIN-2-YL)PYRIDINE
• MLS001424032
• (+-)-1'-Demethylnicotine
• (R,S)-Nornicotine
• SMR000449277
• MLS000758240
• (R)-3-(Pyrrolidin-2-yl)pyridine
• (+)-Nornicotine
• (+-)-3-(2-Pyrrolidinyl)pyridine
• Nornicotine
• (+-)-1'-demethyl-Nicotine
• MLSMR
• (+-)-Nornicotine
• +Expand

• MDL： MFCD03703484
• InChIKey： MYKUKUCHPMASKF-VIFPVBQESA-N
• Inchi： 1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2/t9-/m0/s1
• SMILES： N1([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C1=C([H])N=C([H])C([H])=C1[H]
• BRN： 0081968

Computed Properties

• Exact Mass: 148.100048g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.100048g/mol
• Monoisotopic Mass: 148.100048g/mol
• Topological Polar Surface Area: 24.9Ų
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Odor: Develops a slight amine odor, less pungent than that of nicotine
• Temperature: When heated to decomposition it emits very toxic fumes of /oxides of nitrogen and hydrochloric acid/.
• Dissociation Constants: pKa = 5.25 (est)
• LogP: log Kow = 0.17
• PSA: 24.92
• Refractive Index: nD20 1.5378
• Boiling Point: bp 270°; bp11 131°; bp3 105-107°
• Color/Form: Powder
• Specific Rotation: D22 -89° (c = 100)
• Density: d420 1.0737